Cas no 1219148-79-4 (Fmoc-β-cyclopenten-1-yl-dl-alanine)

• Product Name: Fmoc-β-cyclopenten-1-yl-dl-alanine
• CAS No: 1219148-79-4
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 4687030
• PubChem ID: 46737296
• Update Time: 2024-11-03

Fmoc-β-cyclopenten-1-yl-dl-alanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-beta-cyclopenten-1-yl-DL-alanine
• 1357AD
• 3-(cyclopent-1-en-1-yl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• 2-((((9h-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(cyclopent-1-en-1-yl)propanoic acid
• EN300-1300573
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(cyclopent-2-en-1-yl)amino)propanoic acid
• 3-(cyclopenten-1-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• 3-(cyclopent-1-en-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CS-0344684
• 1219148-79-4
• AKOS015837400
• Fmoc-β-cyclopenten-1-yl-dl-alanine

• MDL： MFCD02682461
• Inchi： 1S/C23H23NO4/c25-22(26)21(13-15-7-1-2-8-15)24-23(27)28-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-7,9-12,20-21H,1-2,8,13-14H2,(H,24,27)(H,25,26)
• InChI Key： REAWFVHRWNQWDF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 4.2

Fmoc-β-cyclopenten-1-yl-dl-alanine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes